Cas no 821784-02-5 (Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)-)

• Product name: Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)-
• CAS No: 821784-02-5
• MF: C₁₆H₁₃N₄Cl
• MW: 296.75422
• CID: 696891
• PubChem ID: 11551107

Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, N-[(3-chlorophenyl)methyl]-5-(4-pyridinyl)-
• N-[(3-chlorophenyl)methyl]-5-pyridin-4-ylpyrazin-2-amine
• 821784-02-5
• SCHEMBL4158331
• DTXSID60468460

• Inchi： InChI=1S/C16H13ClN4/c17-14-3-1-2-12(8-14)9-20-16-11-19-15(10-21-16)13-4-6-18-7-5-13/h1-8,10-11H,9H2,(H,20,21)
• InChI Key： GNVQGGYFACLKOQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)CNC2=NC=C(N=C2)C3=CC=NC=C3

Computed Properties

• Exact Mass: 296.0828741g/mol
• Monoisotopic Mass: 296.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.7Ų